Cas no 82611-51-6 ((R)-2-(3-(tert-Butoxycarbonylamino)-2-oxopiperidin-1-yl)acetic acid)

• Product Name: (R)-2-(3-(tert-Butoxycarbonylamino)-2-oxopiperidin-1-yl)acetic acid
• CAS No: 82611-51-6
• MF: C₁₂H₂₀N₂O₅
• MW: 272.297603607178
• MDL: MFCD12400761
• CID: 826839
• PubChem ID: 51980104
• Update Time: 2025-09-22

(R)-2-(3-(tert-Butoxycarbonylamino)-2-oxopiperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-(tert-Butoxycarbonylamino)-2-oxopiperidin-1-yl)acetic acid
• GLPLDJICXMMSBB-MRVPVSSYSA-N
• CS-0207778
• VT1369
• DTXSID40680229
• MFCD12400761
• AKOS015838060
• (R)-2-(3-(tert-butoxycarbonylamino)-2-oxopiperidin-1-yl)aceticacid
• 82611-51-6
• 2-[(3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxopiperidin-1-yl]acetic acid
• (R)-(3-tert-butoxycarbonylamino-2-oxo-piperidin-1-yl)-acetic acid
• SCHEMBL203868
• {(3R)-3-[(tert-Butoxycarbonyl)amino]-2-oxopiperidin-1-yl}acetic acid

• MDL： MFCD12400761
• Inchi： 1S/C12H20N2O5/c1-12(2,3)19-11(18)13-8-5-4-6-14(10(8)17)7-9(15)16/h8H,4-7H2,1-3H3,(H,13,18)(H,15,16)/t8-/m1/s1
• InChI Key： GLPLDJICXMMSBB-MRVPVSSYSA-N
• SMILES： O(C(N[C@H]1C(N(CC(=O)O)CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.13722174g/mol
• Monoisotopic Mass: 272.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.7 g/l) (25 º C),